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Compound of Interest

Compound Name: Thymol Iodide

Cat. No.: B1582145 Get Quote

Disclaimer: Modern, peer-reviewed scientific literature lacks specific quantitative data on the

antifungal and antibacterial spectrum of thymol iodide as a distinct compound. Its historical

use as an antiseptic has been predicated on the well-established antimicrobial properties of its

constituent components: thymol and iodine. This guide provides a comprehensive overview of

the antimicrobial activity of thymol, the primary bioactive organic component of thymol iodide,

supplemented with information on the antimicrobial actions of iodine.

Introduction to Thymol Iodide
Thymol iodide is a compound derived from thymol and iodine, historically employed as a

topical antiseptic and dusting powder for wounds and skin infections.[1][2] Its use was largely

empirical, based on the recognized antimicrobial activities of thymol, a natural phenol found in

thyme oil, and iodine, a well-known disinfectant.[2] While contemporary medical literature

provides minimal evidence to support its clinical efficacy with rigorous scientific evaluation, an

examination of its components offers insight into its presumed antimicrobial action.[1][2] The

active iodine component is believed to disrupt microbial protein and nucleic acid structures,

while thymol is thought to enhance skin penetration.[3]

Antifungal and Antibacterial Spectrum of Thymol
Thymol has demonstrated a broad spectrum of antimicrobial activity against various fungal and

bacterial pathogens. The following tables summarize the available quantitative data from in

vitro studies.
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Antibacterial Spectrum of Thymol
Bacteriu
m

Strain
Test
Method

MIC
(μg/mL)

MBC
(μg/mL)

Zone of
Inhibition
(mm)

Referenc
e

Staphyloco

ccus

aureus

MTCC 96
Broth

Dilution
62.5 - 25 ± 0.98 [4]

Staphyloco

ccus

aureus

MRSA

Broth

Microdilutio

n

250 - - [5]

Streptococ

cus mutans
MTCC 890

Broth

Dilution
125 - 17 ± 0.79 [4]

Bacillus

subtilis
MTCC 121

Broth

Dilution
125 - 15 ± 0.68 [4]

Escherichi

a coli
MTCC 723

Broth

Dilution
250 - 13 ± 0.51 [4]

Escherichi

a coli
-

Broth

Microdilutio

n

187.5 375 - [6]

Pseudomo

nas

aeruginosa

-

Broth

Microdilutio

n

500 - - [7]

Salmonella

Typhimuriu

m

-

Broth

Microdilutio

n

125 - - [5]

Acinetobac

ter

baumannii

-

Broth

Microdilutio

n

125 - - [5]

Streptococ

cus iniae
HT strain

Gradient

Dilution
128 256 - [8]
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MIC: Minimum Inhibitory Concentration; MBC: Minimum Bactericidal Concentration. Note that

zone of inhibition values are dependent on the concentration of thymol used.

Antifungal Spectrum of Thymol
Fungus Strain

Test
Method

MIC (μg/mL)
MFC
(μg/mL)

Reference

Candida

albicans

Clinical

Isolates
Microdilution 39 - [9]

Candida

tropicalis

Clinical

Isolates
Microdilution 78 - [9]

Candida

krusei

Clinical

Isolates
Microdilution 39 - [9]

Fusarium

graminearum
59 Isolates - EC50: 26.3 - [10]

MIC: Minimum Inhibitory Concentration; MFC: Minimum Fungicidal Concentration; EC50: Half

maximal effective concentration.

Mechanism of Action of Thymol
Thymol's antimicrobial activity is primarily attributed to its ability to disrupt the microbial cell

membrane. Its phenolic nature allows it to partition into the lipid bilayer, altering its structure

and increasing its permeability. This leads to the leakage of intracellular components, such as

ions and ATP, and ultimately results in cell death.[11][12]

In fungi, thymol has been shown to interfere with ergosterol biosynthesis, a critical component

of the fungal cell membrane.[10] This disruption further compromises membrane integrity and

function.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/26601661/
https://pubmed.ncbi.nlm.nih.gov/26601661/
https://pubmed.ncbi.nlm.nih.gov/26601661/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272974/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8795685/
https://www.mdpi.com/2076-2607/13/1/182
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272974/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thymol's Proposed Mechanism of Action
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Caption: Proposed mechanism of thymol's antimicrobial action.

Antimicrobial Properties of Iodine
Iodine, the other key component of thymol iodide, is a potent broad-spectrum antimicrobial

agent. Its mechanism of action involves the direct iodination of microbial proteins and fatty

acids, leading to the inhibition of essential enzymes and the disruption of cellular structures.

Iodine is effective against a wide range of bacteria, viruses, fungi, and spores.

Experimental Protocols
The following are generalized methodologies for key experiments cited in the evaluation of

thymol's antimicrobial activity.

Determination of Minimum Inhibitory Concentration
(MIC)
The MIC, the lowest concentration of an antimicrobial agent that prevents the visible growth of

a microorganism, is a standard measure of antimicrobial susceptibility.[13]

Broth Microdilution Method:

Preparation of Thymol Stock Solution: A stock solution of thymol is prepared in a suitable

solvent, such as dimethyl sulfoxide (DMSO), and then serially diluted in a liquid growth
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medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi) in a 96-well microtiter

plate.[9]

Inoculum Preparation: A standardized suspension of the test microorganism is prepared to a

specific turbidity (e.g., 0.5 McFarland standard). This suspension is then diluted to achieve a

final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.

Incubation: The microtiter plate is incubated under appropriate conditions (e.g., 37°C for 24

hours for bacteria, 35°C for 48 hours for fungi).

Reading Results: The MIC is determined as the lowest concentration of thymol in which no

visible growth of the microorganism is observed.
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Caption: Workflow for MIC determination by broth microdilution.

Determination of Minimum Bactericidal/Fungicidal
Concentration (MBC/MFC)
The MBC or MFC is the lowest concentration of an antimicrobial agent required to kill a

particular microorganism.

Subculturing: Following the MIC determination, a small aliquot (e.g., 10 µL) is taken from the

wells showing no visible growth.

Plating: The aliquot is plated onto an appropriate agar medium (e.g., Tryptic Soy Agar for

bacteria, Sabouraud Dextrose Agar for fungi).

Incubation: The plates are incubated under suitable conditions to allow for the growth of any

surviving microorganisms.

Reading Results: The MBC/MFC is the lowest concentration of thymol that results in a

significant reduction (e.g., ≥99.9%) in CFU compared to the initial inoculum.[13]

Conclusion
While thymol iodide itself lacks a robust body of modern scientific evidence to quantify its

antimicrobial spectrum, its historical use is supported by the well-documented, broad-spectrum

antifungal and antibacterial properties of its primary component, thymol. Thymol exhibits

significant in vitro activity against a wide range of pathogenic bacteria and fungi, primarily by

disrupting their cell membranes. The presence of iodine in thymol iodide would theoretically

contribute to its antiseptic properties through its own potent and broad-spectrum antimicrobial

mechanisms. Future research is warranted to specifically evaluate the antimicrobial efficacy of

thymol iodide and to investigate any potential synergistic effects between thymol and iodine

within this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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